2-Bromo-5-chlorobenzonitrile
Overview
Description
2-Bromo-5-chlorobenzonitrile, also known as this compound, is a useful research compound. Its molecular formula is C7H3BrClN and its molecular weight is 216.46 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Chemical Reactions
2-Bromo-5-chlorobenzonitrile serves as a precursor in the synthesis of diverse chemical compounds. For instance, its derivatives have been used in the synthesis of 4-Bromo-2-chlorotoluene, where diazotization-Sandmeyer reactions play a pivotal role, demonstrating its utility in creating structurally complex molecules (Xue Xu, 2006). Moreover, it is involved in the production of Dapagliflozin, an antidiabetic drug, indicating its significance in pharmaceutical manufacturing (Jie Yafei, 2011).
Physical, Thermal, and Spectroscopic Studies
The physical, thermal, and spectroscopic properties of chlorobenzonitrile derivatives, including this compound, have been extensively studied. Research on 2-chlorobenzonitrile has shown changes in crystallite size, surface area, and thermal properties upon biofield treatment, offering insights into the modification of chemical compounds for enhanced performance in various applications (M. Trivedi et al., 2015). Additionally, a study on chlorobenzonitrile isomers delved into the relationships between structural and thermodynamic properties, highlighting the influence of molecular interactions on the compound's physical characteristics (Inês M. Rocha et al., 2014).
Catalysis and Environmental Applications
This compound is also instrumental in catalysis and environmental research. For example, its analogs have been employed in studies exploring microbial degradation of benzonitrile herbicides, shedding light on the environmental fate and degradation mechanisms of these compounds (M. Holtze et al., 2008). Furthermore, research into the ammoxidation of 2-chlorotoluene to 2-chlorobenzonitrile over alumina-supported V2O5 catalysts reveals the compound's potential in synthesizing nitriles, crucial intermediates in various industrial processes (Ritambhara Dwivedi et al., 2017).
Safety and Hazards
Future Directions
2-Bromo-5-chlorobenzonitrile and similar compounds are used as precursors for the synthesis of TADF dyes in OLED applications and APIs in antitumor and anti-inflammatory applications . The future research directions could involve exploring more efficient synthesis methods and expanding its applications in various fields.
Mechanism of Action
Target of Action
It is often used as a building block in the synthesis of various organic compounds , suggesting that its targets could vary depending on the specific compound it is incorporated into.
Mode of Action
It is known to be used in the synthesis of various organic compounds . The bromide and chloride groups attached to the benzene ring can undergo various reactions, such as nucleophilic aromatic substitution or palladium-catalyzed coupling reactions .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-Bromo-5-chlorobenzonitrile. For instance, it should be stored in a dark place under an inert atmosphere at room temperature .
Biochemical Analysis
Biochemical Properties
It is known that benzylic halides, such as 2-Bromo-5-chlorobenzonitrile, typically react via an SN1 or SN2 pathway, depending on the degree of substitution at the benzylic position
Cellular Effects
Given its use in the synthesis of pharmaceuticals and agrochemicals , it is likely that it has significant effects on various types of cells and cellular processes
Molecular Mechanism
It is known that benzylic halides can undergo free radical reactions
Properties
IUPAC Name |
2-bromo-5-chlorobenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3BrClN/c8-7-2-1-6(9)3-5(7)4-10/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CTSHRMBLMKPDAG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)C#N)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3BrClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10438219 |
Source
|
| Record name | 2-Bromo-5-chlorobenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10438219 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.46 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
57381-37-0 |
Source
|
| Record name | 2-Bromo-5-chlorobenzonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=57381-37-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Bromo-5-chlorobenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10438219 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Bromo-5-chlorobenzonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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